Cas no 62584-68-3 (Benzonitrile, 3-[3-(4-chlorophenyl)-3-oxopropyl]-)

• Product Name: Benzonitrile, 3-[3-(4-chlorophenyl)-3-oxopropyl]-
• CAS No: 62584-68-3
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 439137
• PubChem ID: 12340087
• Update Time: 2025-04-19

Benzonitrile, 3-[3-(4-chlorophenyl)-3-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(4-chlorophenyl)-3-oxopropyl]-
• 3-[3-(4-chlorophenyl)-3-oxopropyl]benzonitrile
• DTXSID00491853
• 62584-68-3

• Inchi： 1S/C16H12ClNO/c17-15-7-5-14(6-8-15)16(19)9-4-12-2-1-3-13(10-12)11-18/h1-3,5-8,10H,4,9H2
• InChI Key： YUTPGNVSQWLTIR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 269.06086
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86